Cas no 184366-47-0 (1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester)

• Product Name: 1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester
• CAS No: 184366-47-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1382211
• Update Time: 2024-08-16

1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2-carboxylic acid, hexahydro-7-oxo-, methyl ester

• Inchi： 1S/C8H13NO3/c1-12-8(11)6-4-2-3-5-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： ZISGAJMUNDAMJM-UHFFFAOYSA-N
• SMILES： N1C(=O)CCCCC1C(OC)=O

Computed Properties

• Exact Mass: 171.08959

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 328.9±35.0 °C(Predicted)
• PSA: 55.4
• pka: 14.76±0.40(Predicted)